1-{[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]carbonyl}-2-ethylpiperidine

• IUPAC Name: [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]-(2-ethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H20N2O4/c1-2-13-5-3-4-8-20(13)18(21)14-10-16(24-19-14)12-6-7-15-17(9-12)23-11-22-15/h6-7,9-10,13H,2-5,8,11H2,1H3
• InChI Key: NYYHUDQQJJHPDI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

1-{[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]carbonyl}-2-ethylpiperidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as BDBIS, and it has been found to have a variety of interesting properties that make it useful in a number of different applications. In

Mechanism of Action

BDBIS is thought to work by binding to certain receptors in the brain, including the serotonin 5-HT2A receptor. This binding can lead to changes in the activity of these receptors, which can in turn affect various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
BDBIS has been found to have a number of interesting biochemical and physiological effects. For example, it has been shown to increase the release of certain neurotransmitters in the brain, including dopamine and norepinephrine. It has also been found to have anti-inflammatory and anti-oxidant properties, which could make it useful in the treatment of a variety of different diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDBIS in lab experiments is that it is a highly specific compound that can be used to target specific receptors in the brain. This specificity can help researchers better understand the function of these receptors and how they contribute to various neurological disorders. However, one of the main limitations of using BDBIS is that it is a relatively new compound, and there is still much that is not known about its potential side effects and long-term effects on the body.

Future Directions

There are a number of different future directions for research on BDBIS. For example, researchers could investigate the potential use of BDBIS in the treatment of various neurological disorders, such as depression and anxiety. They could also explore the potential use of BDBIS as a tool for studying the function of other receptors in the brain. Additionally, researchers could investigate the potential side effects and long-term effects of BDBIS on the body, in order to better understand its safety and potential for use in clinical settings.
Conclusion:
In conclusion, 1-{[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]carbonyl}-2-ethylpiperidine is a highly interesting and promising compound that has a number of potential applications in scientific research. Its specificity and ability to target specific receptors in the brain make it a valuable tool for studying the function of these receptors and how they contribute to various neurological disorders. While there is still much that is not known about BDBIS, its potential for use in clinical settings makes it an important area of research for the future.

Scientific Research Applications

BDBIS has been found to have a number of potential applications in scientific research. One of the most promising areas of research involves the use of BDBIS as a tool for studying the function of the brain. BDBIS has been shown to bind to certain receptors in the brain, which can help researchers better understand how these receptors work and how they contribute to various neurological disorders.